Cas no 885522-78-1 (Methyl 4-chloro-1H-indole-6-carboxylate)

• Product Name: Methyl 4-chloro-1H-indole-6-carboxylate
• CAS No: 885522-78-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD07781543
• CID: 840681
• PubChem ID: 24728828
• Update Time: 2025-06-30

Methyl 4-chloro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylic acid, 4-chloro-, Methyl ester
• 4-Chloro-6-indolecarboxylic acid methyl ester
• 4-Chloro-6-indolecarboxylic acid methyl ester
• AK141061
• Methyl 4-chloroindole-6-carboxyate
• FCH1385695
• AB0049686
• AX8281261
• PB43718
• methyl4-chloro-1H-indole-6-carboxylate
• 885522-78-1
• DS-7199
• SCHEMBL20875014
• MFCD07781543
• DTXSID20646520
• DB-195637
• CS-0038300
• SY116400
• AKOS022173133

• MDL： MFCD07781543
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)6-4-8(11)7-2-3-12-9(7)5-6/h2-5,12H,1H3
• InChI Key： JUXKOXNZVJDRIQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C=CN2)=C(Cl)C=1)OC

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 372.2±22.0 °C at 760 mmHg
• Flash Point: 178.9±22.3 °C
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-chloro-1H-indole-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 4-chloro-1H-indole-6-carboxylate

Comprehensive Overview of Methyl 4-chloro-1H-indole-6-carboxylate (CAS No. 885522-78-1)

Methyl 4-chloro-1H-indole-6-carboxylate (CAS No. 885522-78-1) is a specialized organic compound belonging to the indole carboxylate family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both a chloro substituent and a methyl carboxylate group in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for indole derivatives like Methyl 4-chloro-1H-indole-6-carboxylate has surged, driven by their role in designing targeted therapies and precision medicine. The compound's CAS No. 885522-78-1 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its synthesis typically involves multistep organic reactions, including halogenation and esterification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structural integrity.

The compound's chloro-indole core is particularly noteworthy for its potential in cancer research, a hot topic in modern science. Studies suggest that derivatives of Methyl 4-chloro-1H-indole-6-carboxylate may interact with specific enzyme pathways, offering avenues for anti-proliferative agents. This aligns with the broader trend of exploring heterocyclic compounds for oncology applications. Additionally, its ester functionality allows for further derivatization, making it a valuable building block in medicinal chemistry.

From an industrial perspective, Methyl 4-chloro-1H-indole-6-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing processes to reduce waste and energy consumption, addressing the global push for eco-friendly production. Questions like "How to synthesize 885522-78-1 with minimal environmental impact?" are increasingly common in forums and research circles, highlighting the compound's intersection with sustainability goals.

Another area of interest is the compound's potential in neurological research. The indole scaffold is a key motif in many neuroactive compounds, and modifications like the 4-chloro substitution could influence receptor binding. This has led to speculative discussions about its role in developing neuroprotective agents or CNS-targeted drugs, though further studies are needed to validate these hypotheses.

In summary, Methyl 4-chloro-1H-indole-6-carboxylate (CAS No. 885522-78-1) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability make it a subject of ongoing research, particularly in areas like cancer therapeutics and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in organic synthesis and drug development.